Cas no 2137600-89-4 (3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid)

• Product Name: 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid
• CAS No: 2137600-89-4
• MF: C₁₃H₈F₂O₅
• MW: 282.196431159973
• CID: 5829040
• PubChem ID: 165477966
• Update Time: 2025-06-08

3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid
• EN300-1067694
• 2137600-89-4

• Inchi： 1S/C13H8F2O5/c14-13(15)20-11-5-7(12(17)18)1-3-9(11)10-4-2-8(6-16)19-10/h1-6,13H,(H,17,18)
• InChI Key： HLHKHGNDAOSGLG-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C=CC=1C1=CC=C(C=O)O1)F

Computed Properties

• Exact Mass: 282.03397968g/mol
• Monoisotopic Mass: 282.03397968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid

Exploring the Chemical and Pharmaceutical Potential of 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid (CAS No. 2137600-89-4)

The compound 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid (CAS No. 2137600-89-4) has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This structurally unique molecule combines a difluoromethoxy group with a formylfuran moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in the context of inflammation and metabolic disorders, which are among the most searched health topics today.

One of the key features of 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid is its versatile chemical structure. The presence of the formyl group on the furan ring allows for further derivatization, enabling the synthesis of a wide range of analogs. This flexibility is highly valued in drug design, as it facilitates the optimization of pharmacokinetic properties. Recent studies have explored its role in modulating specific biological pathways, aligning with the growing interest in targeted therapies and precision medicine—topics frequently queried in scientific databases and AI-driven search platforms.

From a synthetic chemistry perspective, the incorporation of a difluoromethoxy group enhances the compound's metabolic stability, a critical factor in the development of orally bioavailable drugs. This attribute resonates with the pharmaceutical industry's focus on improving drug bioavailability and half-life, which are common search terms among researchers and developers. Additionally, the furan-2-yl scaffold is known for its prevalence in bioactive molecules, further elevating the compound's relevance in contemporary drug discovery.

The potential applications of 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid extend beyond traditional small-molecule drugs. With the rise of bioconjugation and PROTAC technologies, this compound could serve as a valuable linker or warhead in next-generation therapeutics. These cutting-edge approaches are frequently discussed in academic and industry forums, reflecting their prominence in current scientific discourse.

Environmental and sustainability considerations also play a role in the compound's appeal. The use of fluorine in medicinal chemistry is often associated with improved efficacy and reduced dosage requirements, which aligns with the global push toward green chemistry and sustainable drug development. This synergy between performance and environmental responsibility is a hot topic among stakeholders in the pharmaceutical sector.

In summary, 3-(difluoromethoxy)-4-(5-formylfuran-2-yl)benzoic acid (CAS No. 2137600-89-4) represents a multifaceted compound with significant potential in modern drug discovery. Its structural features, combined with the growing demand for innovative and sustainable therapeutic solutions, position it as a molecule of interest for researchers and developers alike. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the evolving landscape of pharmaceutical innovation.